Cas no 676169-97-4 (6-Ethynyl-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 6-Ethynyl-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 676169-97-4
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 1028840
• PubChem ID: 22136201
• Update Time: 2025-05-25

6-Ethynyl-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Ethynyl-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine
• 6-ethynyl-3-propan-2-yl-[1,2,4]triazolo[4,3-a]pyridine
• PGWOYBFQCDYXSS-UHFFFAOYSA-N
• DTXSID80622744
• 3-isopropyl-6-ethynyl-[1,2,4] triazolo(4,3-a) pyridine
• 676169-97-4
• 3-Isopropyl-6-ethynyl-[1,2,4]triazolo(4,3-a)pyridine
• SCHEMBL5866751
• 6-Ethynyl-3-(propan-2-yl)[1,2,4]triazolo[4,3-a]pyridine
• DB-315471

• Inchi： 1S/C11H11N3/c1-4-9-5-6-10-12-13-11(8(2)3)14(10)7-9/h1,5-8H,2-3H3
• InChI Key： PGWOYBFQCDYXSS-UHFFFAOYSA-N
• SMILES： N12C=C(C#C)C=CC1=NN=C2C(C)C

Computed Properties

• Exact Mass: 185.095297364g/mol
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-Ethynyl-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine

6-Ethynyl-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine: A Comprehensive Overview

The compound with CAS No. 676169-97-4, known as 6-Ethynyl-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine, has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of the [1,2,4]triazolo[4,3-a]pyridine scaffold, which is a heterocyclic structure with unique electronic properties. The presence of an ethynyl group at the 6-position and an isopropyl group at the 3-position introduces additional functionalization, enhancing its potential for various applications.

Recent studies have highlighted the importance of heterocyclic compounds like [1,2,4]triazolo[4,3-a]pyridine in drug discovery and materials science. The ethynyl group in this compound contributes to its aromaticity and stability, while the isopropyl group adds steric bulk and tunability to the molecule. These features make it a promising candidate for applications in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 6-Ethynyl-3-isopropyl-[1,2,4]triazolo[4,3-a]pyridine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The compound's stability under various conditions has been extensively studied using computational chemistry methods such as density functional theory (DFT), which provides insights into its electronic structure and reactivity.

One of the most exciting developments involving this compound is its application in drug delivery systems. The ethynyl group enables click chemistry reactions, which are highly efficient and selective. This property has been leveraged to develop targeted drug delivery systems with improved bioavailability and reduced side effects. Additionally, the compound's ability to form stable complexes with metal ions has opened new avenues in catalysis and sensing technologies.

In terms of biological activity, 6-Ethynyl-3-isopropyl-[1,2,4]triazolo[4,a]pyridine has shown promising results in antitumor assays. Its ability to inhibit specific enzymes involved in cancer cell proliferation has made it a valuable lead compound for anticancer drug development. Furthermore, studies have demonstrated its potential as an antimicrobial agent due to its ability to disrupt bacterial cell membranes.

The environmental impact of this compound has also been a focus of recent research. Its biodegradability and toxicity profiles have been assessed under various conditions to ensure its safe use in industrial applications. Results indicate that it is relatively non-toxic to aquatic organisms when used within recommended limits.

In conclusion, 6-Ethynyl-3-isopropyl-[1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z][...]pyridine continues to be a subject of intense research due to its versatile properties and wide-ranging applications.